Cas no 364-83-0 (2,4-Difluoroacetophenone)

• Product Name: 2,4-Difluoroacetophenone
• CAS No: 364-83-0
• MF: C₈H₆F₂O
• MW: 156.129449367523
• MDL: MFCD00151261
• CID: 37072
• PubChem ID: 67770
• Update Time: 2025-04-18

2,4-Difluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2',4'-Difluoroacetophenone
• 2,4-Difluoroacetophenone
• 1-(2,4-difluorophenyl) ethanone
• 2‘,4‘-Difluoroacetophenone
• 2’,4’-Difluoroacetophenone
• 2′,4′-Difluoroacetophenone
• 1-(2,4-Difluorophenyl)ethanone
• Acetophenone, 2',4'-difluoro-
• 1-(2,4-difluorophenyl)ethan-1-one
• 2',4'-Difluoroacetophenone 1-(2,4-Difluorophenyl)ethan-1-one
• 2,4-Difluoroacetophenone,98%
• 2',4'-Difluoroacetophenone 98%
• 2,4-difluoracetophenone
• CK2579
• AKOS000121562
• D1885
• AM20040284
• 1-(2,4-difluorophenyl)-1-ethanone
• 1-(2,4-difluorophenyl)-ethanone
• PS-8847
• DTXSID3059894
• 2 inverted exclamation mark ,4 inverted exclamation mark -Difluoroacetophenone
• FT-0610080
• K5ST9WKR7X
• NS00041702
• Q-101449
• Z57046231
• A6308
• EN300-17838
• UNII-K5ST9WKR7X
• CS-W020416
• EINECS 206-667-6
• F0001-1043
• SCHEMBL11570
• Ethanone, 1-(2,4-difluorophenyl)-
• 2', 4'-difluoroacetophenone
• MFCD00151261
• AC-3611
• 2`,4`-Difluoroacetophenone
• SY008954
• 2',4'-Difluoroacetophenone, 98%
• 1-(2,4-Difluorophenyl)ethanone #
• 364-83-0
• BP-12317
• 2 inverted exclamation marka,4 inverted exclamation marka-Difluoroacetophenone
• 2,4-Difluoro acetophenone,98%
• DB-027236

• MDL： MFCD00151261
• Inchi： 1S/C8H6F2O/c1-5(11)7-3-2-6(9)4-8(7)10/h2-4H,1H3
• InChI Key： QEWHNJPLPZOEKU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)=O)F
• BRN： 1940741

Computed Properties

• Exact Mass: 156.03900
• Monoisotopic Mass: 156.038671
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 156.13
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Density: 1.234 g/mL at 25 °C(lit.)
• Boiling Point: 80°C/24.8mmHg
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.488(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 17.07000
• LogP: 2.16740
• Solubility: Not available
• Vapor Pressure: 1.0±0.3 mmHg at 25°C

2,4-Difluoroacetophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
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• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone